5-{[(4-Methyl-3-nitrophenyl)carbonyl]amino}benzene-1,3-dicarboxylic acid
Catalog No.
S15757104
CAS No.
M.F
C16H12N2O7
M. Wt
344.27 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![5-{[(4-Methyl-3-nitrophenyl)carbonyl]amino}benzene...](/img/no-structure.svg)
Content Navigation
Product Name
5-{[(4-Methyl-3-nitrophenyl)carbonyl]amino}benzene-1,3-dicarboxylic acid
IUPAC Name
5-[(4-methyl-3-nitrobenzoyl)amino]benzene-1,3-dicarboxylic acid
Molecular Formula
C16H12N2O7
Molecular Weight
344.27 g/mol
InChI
InChI=1S/C16H12N2O7/c1-8-2-3-9(7-13(8)18(24)25)14(19)17-12-5-10(15(20)21)4-11(6-12)16(22)23/h2-7H,1H3,(H,17,19)(H,20,21)(H,22,23)
InChI Key
WHBIBZATALEYTR-UHFFFAOYSA-N
Canonical SMILES
CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O)[N+](=O)[O-]
XLogP3
2
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
3
Exact Mass
344.06445073 g/mol
Monoisotopic Mass
344.06445073 g/mol
Heavy Atom Count
25
Dates
Modify: 2024-08-15
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:36889-17-5
Molecular Formula:C19H38N4O10
Molecular Weight:482.5 g/mol
Availability:
In Stock
CAS No.:5875-50-3
Molecular Formula:C9H18NO8P
Molecular Weight:299.21 g/mol
Availability:
In Stock
CAS No.:121064-78-6
Molecular Formula:C39H54O7
Molecular Weight:634.8 g/mol
Availability:
In Stock
